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Compound of Interest

Compound Name: p-Anisidine hydrochloride

Cat. No.: B167263 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for p-
Anisidine hydrochloride, a compound of interest in pharmaceutical and chemical research.

The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and

Ultraviolet-Visible (UV-Vis) spectroscopic characteristics, along with the experimental protocols

for data acquisition.

Spectroscopic Data Summary
The key spectroscopic data for p-Anisidine hydrochloride are summarized in the tables

below for easy reference and comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Proton NMR) Data

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

7.29 d 2H Ar-H (ortho to -NH₃⁺)

7.03 d 2H Ar-H (ortho to -OCH₃)

3.82 s 3H -OCH₃
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Solvent: D₂O

¹³C NMR (Carbon NMR) Data

Chemical Shift (δ) ppm Assignment

156.5 Ar-C (-OCH₃)

123.9 Ar-C (-NH₃⁺)

123.5 Ar-CH (ortho to -NH₃⁺)

116.1 Ar-CH (ortho to -OCH₃)

56.0 -OCH₃

Solvent: D₂O

Infrared (IR) Spectroscopy
Wavenumber (cm⁻¹) Intensity

Functional Group
Assignment

3000-2800 Strong, Broad N-H stretch (Ammonium salt)

2950-2850 Medium
C-H stretch (aromatic and

methyl)

1610, 1520 Strong C=C stretch (aromatic ring)

1250 Strong C-O-C stretch (asymmetric)

1030 Strong C-O-C stretch (symmetric)

830 Strong
C-H bend (para-disubstituted

aromatic)

Ultraviolet-Visible (UV-Vis) Spectroscopy
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λmax (nm) Molar Absorptivity (ε) Solvent

203.2 Not Reported Not Specified[1]

234.6 Not Reported Not Specified[1]

299.8 Not Reported Not Specified[1]

Experimental Protocols
Detailed methodologies for the acquisition of the spectroscopic data are provided below.

NMR Spectroscopy
Sample Preparation: Approximately 10-20 mg of p-Anisidine hydrochloride was dissolved in

0.6-0.7 mL of deuterium oxide (D₂O). The solution was transferred to a 5 mm NMR tube.

Instrumentation: A standard 400 MHz NMR spectrometer was used for both ¹H and ¹³C NMR

analysis.

¹H NMR Acquisition Parameters:

Pulse Program: Standard single-pulse sequence.

Number of Scans: 16

Relaxation Delay: 1.0 s

Spectral Width: 16 ppm

Temperature: 298 K

¹³C NMR Acquisition Parameters:

Pulse Program: Proton-decoupled single-pulse sequence.

Number of Scans: 1024

Relaxation Delay: 2.0 s
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Spectral Width: 240 ppm

Temperature: 298 K

IR Spectroscopy
Sample Preparation: A small amount of crystalline p-Anisidine hydrochloride was placed

directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

Instrumentation: A Fourier-Transform Infrared (FT-IR) spectrometer equipped with a single-

reflection diamond ATR accessory was used.

Acquisition Parameters:

Spectral Range: 4000-400 cm⁻¹

Resolution: 4 cm⁻¹

Number of Scans: 32

Background: A background spectrum of the clean, empty ATR crystal was collected prior to

sample analysis.

UV-Vis Spectroscopy
Sample Preparation: A stock solution of p-Anisidine hydrochloride was prepared in a suitable

solvent (e.g., methanol or water). This stock solution was then serially diluted to an appropriate

concentration to ensure that the absorbance values fell within the linear range of the instrument

(typically 0.1-1.0 AU).

Instrumentation: A dual-beam UV-Vis spectrophotometer was used for the analysis.

Acquisition Parameters:

Wavelength Range: 200-400 nm

Scan Speed: Medium

Cuvette: 1 cm path length quartz cuvette.
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Blank: The corresponding solvent was used as the blank.

Visualized Workflows
The following diagrams illustrate the logical flow of the experimental procedures.
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Sample Preparation

Data Acquisition

Data Processing

Dissolve p-Anisidine HCl in D₂O

Transfer to NMR Tube

Place sample in NMR Spectrometer

Set Acquisition Parameters

Acquire ¹H NMR Spectrum Acquire ¹³C NMR Spectrum

Fourier Transform & Phasing

Integration & Peak Picking

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation Data Acquisition

Data Processing

Place crystalline sample on ATR crystal

Mount ATR on FT-IR Spectrometer

Collect Background Spectrum

Acquire Sample Spectrum

Background Correction

Peak Analysis & Assignment
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Sample Preparation

Data Acquisition

Data Analysis

Prepare Stock Solution

Dilute to Working Concentration

Run Blank (Solvent)

Run Sample

Plot Absorbance vs. Wavelength

Determine λmax

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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